molecular formula C17H28O5 B8452967 Ethyl 1-(7-ethoxy-7-oxoheptyl)-2-oxocyclopentane-1-carboxylate CAS No. 5239-91-8

Ethyl 1-(7-ethoxy-7-oxoheptyl)-2-oxocyclopentane-1-carboxylate

Cat. No.: B8452967
CAS No.: 5239-91-8
M. Wt: 312.4 g/mol
InChI Key: JJFBQYBFBRTIEV-UHFFFAOYSA-N
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Description

Ethyl 1-(7-ethoxy-7-oxoheptyl)-2-oxocyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C17H28O5 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

5239-91-8

Molecular Formula

C17H28O5

Molecular Weight

312.4 g/mol

IUPAC Name

ethyl 1-(7-ethoxy-7-oxoheptyl)-2-oxocyclopentane-1-carboxylate

InChI

InChI=1S/C17H28O5/c1-3-21-15(19)11-7-5-6-8-12-17(16(20)22-4-2)13-9-10-14(17)18/h3-13H2,1-2H3

InChI Key

JJFBQYBFBRTIEV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCCCCC1(CCCC1=O)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under agitation, 500 g. of potassium salt of the ethyl ester of 2-oxocyclopentanecarboxylic acid is added to a boiling solution of 550 g. of the ethyl ester of 7-bromoenanthic acid in 6 l. of toluene; the mixture is further refluxed and, after one hour, another 250 g. of the potassium salt of the ethyl ester of 2-oxocyclopentanecarboxylic acid is added thereto. The reaction mixture is refluxed for another 24 hours, filtered after cooling, the solvent is distilled off, the residue is diluted with 3 l. of ether, washed with water, dried over Na2SO4, and the solvent is distilled off. After fractionation of the residue, 2-carbethoxy-2-(6-carbethoxyhexyl)-cyclopentanone is obtained as a colorless oil, b.p. = 165° (0.3 mm. Hg).
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